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Compound of Interest

Compound Name: 5-Chlorosalicylaldehyde

Cat. No.: B124248

An In-depth Technical Guide on the Physical Properties of 5-Chlorosalicylaldehyde

This technical guide provides a comprehensive overview of the core physical properties of 5-
Chlorosalicylaldehyde (CAS No: 635-93-8), focusing on its melting point and solubility. The
information is tailored for researchers, scientists, and professionals in drug development,
presenting quantitative data, detailed experimental protocols, and a procedural workflow.

Physical Properties

5-Chlorosalicylaldehyde is an organic intermediate that typically appears as a white to light
yellow crystalline powder.[1][2][3] It is a key precursor in the synthesis of various chelating
agents, pharmaceuticals, and dyes.[1][4][5]

Melting Point

The melting point of a crystalline solid is a critical indicator of its purity. Pure compounds
typically exhibit a sharp melting range of 0.5-1.5°C, whereas impurities tend to lower and
broaden this range.[6] The reported melting point for 5-Chlorosalicylaldehyde varies slightly
across different sources, which is common due to minor variations in purity and measurement
techniques.

Table 1: Reported Melting Point of 5-Chlorosalicylaldehyde
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Parameter Value (°C) Source(s)

Melting Point Range 99 - 105 [A12103][7]

| Common Literature Value | 100 - 102 [[1] |

Solubility

Solubility is a fundamental property that influences reaction conditions, purification methods

like recrystallization, and formulation development. 5-Chlorosalicylaldehyde's solubility is
characteristic of many small aromatic organic molecules, featuring a polar hydroxyl group and a
nonpolar chlorobenzene ring.

Table 2: Qualitative Solubility of 5-Chlorosalicylaldehyde

Solvent Solubility Description Source(s)

The polar aldehyde
and hydroxyl
groups allow for

Slightly Soluble / minimal interaction
Water e . [1][3][8]
Limited with water, but the
hydrophobic

aromatic ring limits
overall solubility.

The compound readily
Ethanol Soluble dissolves in alcohols [11[3][8]
like ethanol.

| Diethyl Ether | Soluble | It is soluble in common organic solvents like ether. |[8] |

Experimental Protocols

The following sections detail standardized laboratory methodologies for determining the
physical properties outlined above.
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Melting Point Determination (Capillary Method)

This protocol describes the determination of a melting point range using a standard melting
point apparatus (e.g., Mel-Temp or similar device with a heated metal block).

Objective: To determine the temperature range over which the solid-to-liquid phase transition
occurs.

Materials:

5-Chlorosalicylaldehyde sample

Melting point capillary tubes (sealed at one end)

Mortar and pestle (if sample is not a fine powder)

Melting point apparatus with thermometer or digital sensor

Spatula

Procedure:

Sample Preparation: Ensure the 5-Chlorosalicylaldehyde sample is completely dry and
finely powdered. If necessary, gently grind the crystals using a mortar and pestle.[9][10]

o Capillary Loading: Invert a capillary tube and tap the open end into the powdered sample. A
small amount of solid will be forced into the tube. Turn the tube upright and tap its bottom on
a hard surface to pack the solid down into the sealed end. Repeat until a packed column of
2-3 mm is achieved.[11]

o Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus. Ensure the thermometer or sensor is correctly positioned to accurately measure
the temperature of the heating block.

o Approximate Determination (Optional but Recommended): If the melting point is unknown,
perform a rapid determination by heating at a fast rate (e.g., 10-20°C per minute) to find an
approximate melting range.[11]
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o Accurate Determination: Allow the apparatus to cool to at least 20°C below the approximate
melting point. Insert a new, freshly packed capillary tube.

» Heating and Observation: Begin heating at a slow, controlled rate of 1-2°C per minute.[11]
» Data Recording:

o Record the temperature (T1) at which the first drop of liquid appears.

o Record the temperature (Tz2) at which the last crystal of the solid melts completely.

e Reporting: The melting point is reported as the range from Tz to T2. For a pure sample, this
range should be narrow.

Solubility Determination (Equilibrium Method)

This protocol determines the equilibrium solubility of a compound in a specific solvent at a
given temperature.

Objective: To find the concentration of a saturated solution of 5-Chlorosalicylaldehyde.

Materials:

5-Chlorosalicylaldehyde

o Selected solvent (e.g., water, ethanol)

 Vials or flasks with secure caps

 Stirring mechanism (magnetic stirrer or shaker bath)

o Thermostatically controlled water bath or incubator

o Syringe filters (e.g., 0.45 um PTFE)

e Analytical balance

« Filtration apparatus
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Procedure:

e Preparation: Add an excess amount of 5-Chlorosalicylaldehyde solid to a known volume or
mass of the chosen solvent in a sealed vial. The presence of undissolved solid is essential to
ensure saturation.

o Equilibration: Place the vial in a temperature-controlled bath set to the desired temperature.
Stir the suspension vigorously for a sufficient period (e.g., 24-48 hours) to ensure equilibrium
is reached.

o Sampling and Filtration: After equilibration, stop the stirring and allow the excess solid to
settle. Carefully draw a sample of the supernatant using a syringe and immediately filter it
through a syringe filter to remove all undissolved solid particles.[12] This step should be
performed quickly to prevent temperature changes that could cause precipitation.

¢ Quantification: Accurately measure the mass of a portion of the clear filtrate.

e Solvent Evaporation: Gently evaporate the solvent from the measured filtrate under reduced
pressure or in a fume hood.

o Mass Determination: Once the solvent is fully removed, weigh the remaining solid residue
(the dissolved 5-Chlorosalicylaldehyde).

o Calculation: Calculate the solubility using the formula: Solubility (g / 100 mL) = (Mass of
residue / Volume of filtrate) x 100 or Solubility (g / 100 g solvent) = (Mass of residue / Mass
of solvent in filtrate) x 100

Visualization of Workflow

The following diagram illustrates the standard experimental workflow for determining the
melting point of 5-Chlorosalicylaldehyde, as detailed in the protocol above.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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